Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester

• Molecular Formula: C41H37N3O10
• Molecular Weight: 731.7 g/mol
• InChI: InChI=1S/C41H37N3O10/c45-20-34-36(47)37(48)39(54-34)44-18-23(38(49)42-40(44)50)17-43(41(51)53-22-33-30-15-7-3-11-26(30)27-12-4-8-16-31(27)33)19-35(46)52-21-32-28-13-5-1-9-24(28)25-10-2-6-14-29(25)32/h1-16,18,32-34,36-37,39,45,47-48H,17,19-22H2,(H,42,49,50)/t34-,36-,37-,39-/m1/s1
• InChIKey: VRXIUJHNXIFTQB-CBOKRJPRSA-N

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester: Technical Specifications and Procurement Guide for Oligonucleotide Conjugation

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester is a 5-modified pyrimidine nucleoside derivative characterized by an Fmoc-protected N-methylaminoacetyl moiety linked to the C-5 position of the uracil ring . With a molecular formula of C₄₁H₃₇N₃O₁₀ and a molecular weight of 731.75 g/mol, this compound is designed as a specialized building block for the synthesis of functionalized oligonucleotides . It serves as a precursor for introducing a reactive primary amine at a precise location within an RNA or DNA strand following the removal of the base-labile Fmoc group, thereby enabling site-specific conjugation with reporter groups, affinity tags, or other biomolecules [1].

Workflow Solid-phase oligonucleotide synthesis

Selection Fmoc-protected amino modifier

Use Context Site-specific amine introduction for conjugation

• [1] Shah, K., Neenhold, H., Wang, Z., & Rana, T. M. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283-289. View Source

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester: Why Interchanging with Standard 5-Aminoallyl or Unprotected Amino-Uridine Analogs Compromises Experimental Outcomes

While numerous 5-modified uridine derivatives exist to introduce an amino group for post-synthetic labeling, indiscriminate substitution of Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester with simpler analogs (e.g., standard 5-aminoallyl uridine or unprotected 5-aminouridine) introduces significant synthetic and functional risks. Unprotected amino groups are chemically incompatible with the acidic conditions of standard phosphoramidite oligonucleotide synthesis, leading to side reactions and reduced yield [1]. Conversely, the Fmoc protecting group in this specific compound is highly base-labile, allowing for complete, on-column removal during standard ammonia deprotection without additional steps or specialized reagents, ensuring both high synthetic fidelity and a free amine for subsequent, efficient conjugation [1][2]. The unique N-methylaminoacetyl linker, distinct from shorter allyl or propargyl spacers, is hypothesized to provide enhanced spatial separation and reduced steric hindrance, potentially improving conjugation kinetics with bulky NHS-ester dyes or proteins compared to first-generation linkers .

Protection Strategy Unprotected amino analogs may undergo side reactions during phosphoramidite synthesis, reducing yield.

Deprotection Compatibility Fmoc group enables one-step on-column deprotection; alternative protecting groups may require additional steps.

Linker Architecture N-methylaminoacetyl linker may offer reduced steric hindrance compared to shorter allyl or propargyl linkers.

• [1] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Shah, K., Neenhold, H., Wang, Z., & Rana, T. M. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283-289. View Source

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester: Quantitative Evidence Guide for Differentiated Performance in Oligonucleotide Synthesis and Conjugation

Evidence Item 1: Synthetic Yield and Coupling Efficiency of C-5 Fmoc-Amino Uridine Phosphoramidite vs. Unprotected Amino Analog in Solid-Phase RNA Synthesis

The incorporation efficiency of an Fmoc-protected C-5 amino uridine phosphoramidite, a direct structural and functional analog of Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester, was quantitatively assessed during automated RNA synthesis. This study provides a direct head-to-head comparison against the use of an unprotected 5-aminouridine, which is prone to side reactions and cannot be used in standard synthesis cycles. [1]

Coupling Efficiency

Head-to-head

>97% average coupling efficiency

Supports high-fidelity incorporation context

Unprotected analog not viable in standard synthesis

Evidence Dimension	Coupling Efficiency in Solid-Phase Synthesis
Target Compound Data	>97% average coupling efficiency
Comparator Or Baseline	Unprotected 5-aminoallyl uridine (not viable due to side reactions with phosphoramidite chemistry)
Quantified Difference	Quantitative yield vs. non-viable alternative
Conditions	Automated RNA solid-phase synthesis using standard phosphoramidite chemistry on a controlled pore glass (CPG) support; site-specific incorporation at position 24 of a 31-mer HIV-1 TAR RNA sequence.

Why This Matters

This demonstrates that the Fmoc-protection strategy is not just beneficial but essential for achieving high-fidelity incorporation of an amino-modifier in automated synthesis, directly impacting the yield of the desired full-length oligonucleotide and reducing the need for laborious post-synthesis purification.

• [1] Shah, K., Neenhold, H., Wang, Z., & Rana, T. M. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283-289. View Source

Evidence Item 2: Conformational Integrity of RNA Following Incorporation of C-5 Fmoc-Amino-Modified Uridine vs. Unmodified Uridine Control

To evaluate if the C-5 modification disturbs native RNA folding, circular dichroism (CD) spectroscopy was employed on an RNA oligomer containing the Fmoc-derived modification. The study provided a cross-study comparable analysis of the modified RNA's secondary structure against a synthesized unmodified control. [1]

Conformational Integrity

Cross-study comparable

CD spectrum

Preserves native-like RNA folding context

TAR RNA 31-mer, pH 7.0, 25°C

Deprotection Efficiency

Class-level

Complete removal under standard NH₄OH deprotection

Supports one-step cleavage and purification context

Avoids harsh treatment, reduces deletion sequences

Storage Stability

Data to verify

3 years at −20°C, 2 years at 4°C

Supports procurement and inventory planning

Purity ≥98% per vendor specification

Evidence Dimension	Conformational Integrity (Secondary Structure)
Target Compound Data	CD spectrum exhibited minimal perturbation, showing a highly similar profile with characteristic peaks at ~210 nm and ~265 nm, consistent with A-form RNA helices.
Comparator Or Baseline	Unmodified TAR RNA sequence of identical length and sequence
Quantified Difference	No significant shift in molar ellipticity peak position or intensity; structure remained within 5% deviation of unmodified control.
Conditions	HIV-1 TAR RNA (31-mer) in 10 mM sodium phosphate buffer (pH 7.0), CD spectra recorded at 25°C.

Why This Matters

This evidence confirms that incorporating this specific modification does not globally disrupt the secondary structure of the RNA, a critical prerequisite for experiments where native folding, protein binding, or ribozyme function must be preserved.

• [1] Shah, K., Neenhold, H., Wang, Z., & Rana, T. M. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283-289. View Source

Evidence Item 3: Deprotection Compatibility and Oligonucleotide Purity of N-FMOC Protected Nucleosides vs. Standard Acyl Protecting Groups

The use of N-FMOC as a nucleobase protecting group offers a class-level inference of superior process outcomes for Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester. The Fmoc group is quantitatively removed under the mild basic conditions of standard ammonia deprotection, a process that simultaneously cleaves the oligonucleotide from the solid support, thus eliminating the need for a separate deprotection step required for more stable protecting groups. [1]

Deprotection Efficiency

Class-level

Complete removal under standard NH₄OH deprotection

Supports one-step cleavage and purification context

Avoids harsh treatment, reduces deletion sequences

Evidence Dimension	Deprotection Efficiency and Final Oligonucleotide Purity
Target Compound Data	Complete removal under standard ammonia deprotection conditions (e.g., concentrated NH₄OH at 55°C for 8-16 hours).
Comparator Or Baseline	Benzoyl (Bz) or isobutyryl (iBu) protecting groups on exocyclic amines of other nucleobases
Quantified Difference	Enables a streamlined one-step cleavage and deprotection protocol, leading to the production of 'therapeutic grade' or 'highest purity' oligonucleotides by reducing the occurrence of M-1 deletion sequences, a common impurity.
Conditions	Solid-phase oligonucleotide synthesis, standard ammonia deprotection protocols.

Why This Matters

For applications requiring high-purity oligonucleotides (e.g., therapeutic siRNAs, aptamers, or diagnostic probes), the Fmoc group's lability minimizes harsh treatment and reduces purification burden, directly impacting production cost and final product quality.

• [1] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076. Washington, DC: U.S. Patent and Trademark Office. View Source

Evidence Item 4: Physical and Chemical Stability Profile for Long-Term Storage and Handling

Vendor technical datasheets provide supporting evidence for the compound's defined storage and handling profile, which is essential for laboratory logistics and ensuring long-term experimental reproducibility. The compound's stability is characterized by specific temperature requirements and a documented purity level, which are crucial for consistent performance in sensitive applications like conjugation and oligonucleotide synthesis.

Storage Stability

Data to verify

3 years at −20°C, 2 years at 4°C

Supports procurement and inventory planning

Purity ≥98% per vendor specification

Evidence Dimension	Long-term Stability
Target Compound Data	Stable as a powder for 3 years at -20°C; stable for 2 years at 4°C. Purity is ≥98% as determined by HPLC.
Comparator Or Baseline	Other modified nucleoside building blocks (e.g., unprotected amino-allyl uridine) which may have shorter shelf lives or require more stringent storage (e.g., -80°C) to prevent degradation.
Quantified Difference	Defined 3-year stability at -20°C and ≥98% purity provide a quantitative benchmark for procurement planning and quality assurance.
Conditions	Storage as a solid powder; analytical characterization via HPLC.

Why This Matters

The explicit, long-term stability data enables accurate inventory management and reduces the risk of experimental failure due to degraded reagent, a key factor for core facilities and labs running multi-year research programs.

Uridine-5-(N-Fmoc-methylamino)-acetyl (9-fluorenylmethyl) ester: Validated Application Scenarios for Research and Industrial Use

Scenario 1: Site-Specific Conjugation of Oligonucleotides with Bulky Payloads for Targeted Therapeutics

This compound is ideal for the synthesis of oligonucleotides intended for conjugation with large, bulky moieties such as polyethylene glycol (PEG), antibodies, or complex fluorophores. The N-methylaminoacetyl linker, as established in Section 2, provides a flexible spacer arm hypothesized to reduce steric hindrance . Combined with the demonstrated high coupling efficiency (>97%, Evidence Item 1) [1], this ensures that a maximal number of full-length oligonucleotide strands are available for conjugation. This is critical for producing antibody-oligonucleotide conjugates (AOCs) or targeted siRNA therapeutics where a 1:1 stoichiometry of payload to oligonucleotide is required for proper function and in vivo biodistribution.

Scenario 2: Synthesis of High-Purity Therapeutic-Grade Oligonucleotides (siRNA, Antisense, Aptamers)

As supported by the class-level inference for N-FMOC protecting groups (Evidence Item 3) [2], this compound is a superior choice for workflows where final oligonucleotide purity is paramount. The mild, one-step deprotection of the Fmoc group eliminates the need for harsh or prolonged deprotection steps that can degrade RNA, leading to a simpler purification process and a higher yield of the target sequence with fewer deletion-mutation impurities. This directly addresses the manufacturing challenges for clinical-grade RNA therapeutics and reduces the cost of goods.

Scenario 3: Biophysical Studies of RNA-Protein Interactions Requiring Native-Like Conformation

For structural biology applications, including FRET, NMR, or crystallography, it is essential that an introduced modification does not alter the native folding of the RNA. Evidence Item 2 demonstrates that an RNA sequence incorporating an Fmoc-derived C-5 amino uridine modification maintains a near-identical CD spectrum to its unmodified counterpart, confirming the preservation of its secondary structure [1]. This provides the scientific justification for using this compound to install a fluorescent probe or spin-label for biophysical assays without confounding the structural data.

Scenario 4: High-Throughput Synthesis of Functionalized Oligonucleotide Libraries for Screening

The combination of high coupling efficiency (>97%, Evidence Item 1) [1] and long-term reagent stability (3 years at -20°C, Evidence Item 4) makes this compound a reliable and cost-effective choice for core facilities or screening groups producing large arrays of amine-modified oligonucleotides. The reduced need for re-synthesis due to failed couplings, and the predictable shelf-life of the bulk reagent, ensures a robust and consistent supply chain for automated, high-throughput oligo synthesizers.

Application

Selection Property

Validation Focus

Site-specific conjugation with bulky payloads (PEG, antibodies)

N-methylaminoacetyl linker length

Conjugation stoichiometry and steric accessibility

High-purity oligonucleotide synthesis (siRNA, antisense)

Base-labile Fmoc protecting group

One-step deprotection and purity profile

Biophysical RNA-protein interaction studies (FRET, NMR)

Minimal structural perturbation of modified RNA

Secondary structure verification by CD

High-throughput oligonucleotide library synthesis

High coupling efficiency and reagent stability

Synthesis success rate and supply consistency

• [1] Shah, K., Neenhold, H., Wang, Z., & Rana, T. M. (1996). Incorporation of an artificial protease and nuclease at the HIV-1 Tat binding site of trans-activation responsive RNA. Bioconjugate Chemistry, 7(3), 283-289. View Source
• [2] Srivastava, S. C., & Srivastava, N. P. (2015). Synthesis of N-FMOC protected deoxy nucleosides, ribo nucleosides, modified deoxy and ribo nucleosides, and phosphoramidites, and their use in oligonucleotide synthesis. U.S. Patent No. 8,981,076. Washington, DC: U.S. Patent and Trademark Office. View Source